(R,S)-Anabasine (R,S)-Anabasine Anabasine is a nicotine analog that is an alkaloid found in tree tobacco (Nicotiana glauca) and is comprised of a pyridine substituted by a piperidin-2-yl group at position 3. Anabasine has been used as an industrial insecticide and, since it is present in trace amounts in tobacco smoke, its detection in urine can be used as an indicator of exposure to tobacco smoke.
Anabasine, also known as (+-)-anabasine or neonicotine, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Anabasine exists as a liquid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Anabasine has been detected in multiple biofluids, such as urine and blood. Anabasine is a potentially toxic compound.
Anabasine is a pyridine alkaloid that is pyridine substituted by a piperidin-2-yl group at position 3. It has a role as a plant metabolite, a teratogenic agent and a nicotinic acetylcholine receptor agonist. It is a piperidine alkaloid and a pyridine alkaloid.
Brand Name: Vulcanchem
CAS No.: 13078-04-1
VCID: VC0190304
InChI: InChI=1S/C10H14N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h3-4,6,8,10,12H,1-2,5,7H2
SMILES: C1CCNC(C1)C2=CN=CC=C2
Molecular Formula: C10H14N2
Molecular Weight: 162.23 g/mol

(R,S)-Anabasine

CAS No.: 13078-04-1

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VCID: VC0190304

Molecular Formula: C10H14N2

Molecular Weight: 162.23 g/mol

(R,S)-Anabasine - 13078-04-1

CAS No. 13078-04-1
Product Name (R,S)-Anabasine
Molecular Formula C10H14N2
Molecular Weight 162.23 g/mol
IUPAC Name 3-piperidin-2-ylpyridine
Standard InChI InChI=1S/C10H14N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h3-4,6,8,10,12H,1-2,5,7H2
Standard InChIKey MTXSIJUGVMTTMU-UHFFFAOYSA-N
SMILES C1CCNC(C1)C2=CN=CC=C2
Canonical SMILES C1CCNC(C1)C2=CN=CC=C2
Boiling Point 270-272 °C
Colorform Colorless liquid, darkens on exposure to ai
Density 1.0455 @ 20 °C/4 °C
Melting Point FP: 9 °C
9°C
Physical Description Liquid
Description Anabasine is a nicotine analog that is an alkaloid found in tree tobacco (Nicotiana glauca) and is comprised of a pyridine substituted by a piperidin-2-yl group at position 3. Anabasine has been used as an industrial insecticide and, since it is present in trace amounts in tobacco smoke, its detection in urine can be used as an indicator of exposure to tobacco smoke.
Anabasine, also known as (+-)-anabasine or neonicotine, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Anabasine exists as a liquid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Anabasine has been detected in multiple biofluids, such as urine and blood. Anabasine is a potentially toxic compound.
Anabasine is a pyridine alkaloid that is pyridine substituted by a piperidin-2-yl group at position 3. It has a role as a plant metabolite, a teratogenic agent and a nicotinic acetylcholine receptor agonist. It is a piperidine alkaloid and a pyridine alkaloid.
Shelf Life DARKENS ON EXPOSURE TO AIR
Solubility Soluble in most organic solvents
Soluble in alcohol and ether
Miscible in water @ 25 °C
1000 mg/mL at 25 °C
Synonyms (R,S)-3-(2-Piperidinyl)pyridine; (+/-)-Anabasine; 1,2,3,4,5,6-Hexahydro-[2,3']bipyridinyl; Neonicotine
Reference Alkondon, M., et al., J. Pharmacol. Exp. Ther., 271, 494
PubChem Compound 2181
Last Modified Nov 11 2021
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